Cas no 3854-03-3 (1-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]pyrrolidine-2,5-dione)

• Product Name: 1-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]pyrrolidine-2,5-dione
• CAS No: 3854-03-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 1489796
• PubChem ID: 199231
• Update Time: 2025-04-21

1-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]pyrrolidine-2,5-dione
• 2,5-pyrrolidinedione, 1-[4-(1-pyrrolidinyl)-2-butyn-1-yl]-
• SCHEMBL11724860
• BRN 1533958
• 3854-03-3
• DTXSID80191869
• Succinimide, N-(4-(1-pyrrolidinyl)-2-butynyl)-
• N-(4-pyrrolidino-2-butynyl) succi-nimide
• NWYYNQWZXOOUSH-UHFFFAOYSA-N
• N-(4-Pyrrolidin-1'-ylbut-2-ynyl)succinimide
• BDBM50227306
• CHEMBL346737
• N-[4-(1-pyrrolidinyl)-2-butynyl]-succinimide

• Inchi： 1S/C12H16N2O2/c15-11-5-6-12(16)14(11)10-4-3-9-13-7-1-2-8-13/h1-2,5-10H2
• InChI Key： NWYYNQWZXOOUSH-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC#CCN1CCCC1)=O

Computed Properties

• Exact Mass: 220.12128
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62